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Compound of Interest

Compound Name: 4-(Methoxymethyl)oxan-4-amine

CAS No.: 1029805-91-1

Cat. No.: B1530497

Get Quote

Executive Summary
4-(Methoxymethyl)oxan-4-amine (also known as 4-(Methoxymethyl)tetrahydro-2H-pyran-4-

amine, CAS: 1029805-91-1) is a highly versatile heterocyclic building block frequently utilized

in asymmetric synthesis and drug development[1]. While its unique structure—combining a

tetrahydropyran (oxane) ring with a primary amine and a methoxymethyl substituent—makes it

valuable for nucleophilic substitutions and coupling reactions, it also presents significant

handling challenges. The compound is classified under GHS hazard statements H302 (Harmful

if swallowed) and H314 (Causes severe skin burns and eye damage)[2].

As a Senior Application Scientist, I have designed this protocol to move beyond basic safety

data sheets. This guide provides a self-validating system of operational and disposal plans,

explaining the mechanistic causality behind every safety requirement to ensure absolute

technical accuracy and field-proven reliability.

Hazard Profile & Mechanistic Causality
To handle this compound safely, one must understand the chemical behaviors of its functional

groups:
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Corrosivity (The Primary Amine): The aliphatic amine group is a strong nucleophile and a

potent base. Upon contact with biological tissues, it rapidly saponifies epidermal lipids and

denatures proteins, leading to deep, penetrating chemical burns (H314)[2].

Auto-Oxidation (The Cyclic Ether): The oxane (tetrahydropyran) ring is a cyclic ether. Like

tetrahydrofuran (THF), cyclic ethers are highly susceptible to auto-oxidation upon exposure

to ambient oxygen and light, leading to the formation of potentially explosive peroxides over

time[3].

Thermal Degradation: The compound must be stored at 2-8°C in a dark, inert atmosphere to

prevent both peroxide accumulation and the oxidative degradation of the amine group[2].

Personal Protective Equipment (PPE) Matrix
Standard laboratory latex or thin nitrile gloves are fundamentally insufficient for this compound.

Aliphatic amines rapidly degrade latex, and cyclic ethers can permeate standard nitrile[4]. The

following PPE matrix is engineered for maximum protection against both functional groups.
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Protection Zone
Recommended
Material

Specifications &
Thickness

Mechanistic
Causality

Hands (Primary) Butyl Rubber > 0.4 mm thickness

Butyl rubber provides

exceptional resistance

to both aliphatic

amines and cyclic

ethers, preventing

permeation that would

otherwise trap

corrosive agents

against the skin[3].

Hands (Secondary)
Laminate (e.g.,

SilverShield)

Worn under heavy

nitrile

For high-volume

transfers, a laminate

inner glove provides a

secondary barrier

against ether

breakthrough.

Eyes/Face

Chemical Splash

Goggles & Face

Shield

ANSI Z87.1+

compliant

The high basicity of

the amine can cause

irreversible corneal

damage upon splash

contact. A face shield

prevents droplet

inhalation[5].

Body
Tychem® or

Polyurethane Apron

Worn over standard

lab coat

Protects against gross

contamination.

Standard cotton lab

coats absorb amines,

prolonging skin

exposure[5].

Respiratory Organic Vapor

Cartridge

NIOSH-approved

OV/AG

Aliphatic amines have

high vapor pressures

and can cause severe

respiratory tract injury.
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All work must be done

in a fume hood[4].

Operational Workflow: Step-by-Step Methodology
To maintain scientific integrity and safety, the handling of 4-(Methoxymethyl)oxan-4-amine
must be treated as an air-sensitive, corrosive operation.

Step 1: Pre-Operation Setup
Ensure the fume hood is operating at a minimum face velocity of 100 LFM.

Establish a Schlenk line or a dedicated Argon/Nitrogen manifold to provide an inert

atmosphere.

Verify that all glassware is oven-dried and cooled under inert gas to prevent water-amine

interactions.

Step 2: Chemical Transfer
Do not open the bottle to ambient air. The cyclic ether moiety will begin forming peroxides,

and the amine will absorb atmospheric CO2 to form carbamate salts[3].

Use a positive-pressure inert gas line equipped with a needle to pierce the septum of the

reagent bottle.

Utilize a dry, gas-tight syringe (glass with a Teflon plunger) to withdraw the required volume.

Step 3: Post-Operation & Storage
After transfer, purge the headspace of the reagent bottle with Argon for a minimum of 60

seconds.

Seal the septum with Parafilm or Teflon tape.

Immediately return the sealed bottle to a dedicated 2-8°C flammable/corrosives refrigerator,

ensuring it is shielded from light[2].
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Don PPE
(Butyl Gloves, Goggles, Lab Coat)

Transfer to Fume Hood
(Min 100 LFM face velocity)

Establish Inert Atmosphere
(Argon/N2 Purge)

Open Container
(Septum & Syringe Technique)

Execute Chemical Transfer

Purge Headspace & Seal
(Parafilm/Teflon)

Store at 2-8°C
(Dark, Inert)

Click to download full resolution via product page

Fig 1. Step-by-step operational workflow for handling 4-(Methoxymethyl)oxan-4-amine.
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Spill Response & Disposal Plan
A spill of 4-(Methoxymethyl)oxan-4-amine requires a targeted chemical neutralization

strategy. Never use strong acids (e.g., HCl, H2SO4) to neutralize an amine spill. The acid-base

reaction will be violently exothermic, potentially vaporizing the amine and causing an inhalation

hazard[5].

Neutralization Protocol:
Evacuate & Ventilate: If the spill is >50 mL or outside the fume hood, evacuate the

immediate area and maximize room ventilation.

Apply Weak Acid: Liberally cover the spill with a weak solid acid, such as Citric Acid or

Sodium Bisulfate (NaHSO4). This safely converts the volatile, corrosive free-base amine into

a stable, non-volatile ammonium salt[5].

Absorb: Once neutralized (indicated by a cessation of fuming and a drop in temperature),

absorb the liquid with an inert material like dry sand or vermiculite. Do not use combustible

organic absorbents (like sawdust) due to the ether's peroxide potential[3].

Disposal: Sweep the absorbed material using non-sparking tools into a highly visible,

chemically compatible hazardous waste container (e.g., high-density polyethylene, HDPE).

Label as "Corrosive/Flammable Waste - Amine Salts."

Spill Detected Assess Volume
& Location

Evacuate Area
(If > 50mL or outside hood)Major Spill

Ensure Max Ventilation

Minor Spill
Apply Weak Acid

(Citric Acid/NaHSO4)
Absorb with

Inert Material
Transfer to

Hazardous Waste

Click to download full resolution via product page

Fig 2. Spill response logic and neutralization pathway for aliphatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 1029805-91-1: Tetrahydro-4-(methoxymethyl)-2H-pyran-4-… [cymitquimica.com]

2. 1029805-91-1|4-(Methoxymethyl)tetrahydro-2H-pyran-4-amine|BLD Pharm
[bldpharm.com]

3. ehs.wsu.edu [ehs.wsu.edu]

4. americanchemistry.com [americanchemistry.com]

5. nj.gov [nj.gov]

To cite this document: BenchChem. [Comprehensive Safety and Operational Guide:
Handling 4-(Methoxymethyl)oxan-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1530497/docs#comprehensive-safety-and-
operational-guide-handling-4-methoxymethyl-oxan-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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